Cas no 780-90-5 (2-Methoxy-5-trifluoromethanesulfonylaniline)

2-Methoxy-5-trifluoromethanesulfonylaniline is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethanesulfonyl (triflyl) and methoxy functional groups. The triflyl group enhances electrophilicity, making it useful in cross-coupling reactions and as a precursor for pharmaceuticals and agrochemicals. The methoxy substituent contributes to stability and influences electronic properties, facilitating selective modifications. This compound is commonly employed in the synthesis of complex molecules due to its reactivity and compatibility with various reaction conditions. Its well-defined structure and high purity make it a reliable choice for research and industrial applications requiring precise functionalization.

2-Methoxy-5-trifluoromethanesulfonylaniline structure

780-90-5 structure

Product Name:2-Methoxy-5-trifluoromethanesulfonylaniline

CAS No:780-90-5

MF:C₈H₈F₃NO₃S

MW:255.214231491089

CID:1790412

PubChem ID:825457

Update Time:2025-06-10

2-Methoxy-5-trifluoromethanesulfonylaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 2-methoxy-5-[(trifluoromethyl)sulfonyl]-
- 2-methoxy-5-(trifluoromethylsulfonyl)aniline
- 2-methoxy-5-[(trifluoromethyl)sulfonyl]benzenamine
- Z56753819
- 2-Methoxy-5-((trifluoromethyl)sulfonyl)aniline
- 2-methoxy-5-trifluoromethanesulfonylaniline
- EN300-62410
- CS-0253080
- 2-methoxy-5-(trifluoromethanesulfonyl)aniline
- 780-90-5
- DB-127809
- G21521
- SCHEMBL4239110
- 2-methoxy-5-(trifluoromethane)sulfonylaniline
- DTXSID20356516
- AKOS000524297
- 2-Methoxy-5-trifluoromethanesulfonylaniline
- Inchi： 1S/C8H8F3NO3S/c1-15-7-3-2-5(4-6(7)12)16(13,14)8(9,10)11/h2-4H,12H2,1H3
- InChI Key： PLESGWQBPARRQO-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(C1C=CC(=C(C=1)N)OC)(=O)=O

Computed Properties

Exact Mass: 255.01774
Monoisotopic Mass: 255.01769878g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 77.8Å²

Experimental Properties

PSA: 69.39

2-Methoxy-5-trifluoromethanesulfonylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M343690-25mg	2-Methoxy-5-trifluoromethanesulfonylaniline	780-90-5		25mg	$ 50.00	2022-06-03
TRC	M343690-50mg	2-Methoxy-5-trifluoromethanesulfonylaniline	780-90-5		50mg	$ 70.00	2022-06-03
TRC	M343690-250mg	2-Methoxy-5-trifluoromethanesulfonylaniline	780-90-5		250mg	$ 275.00	2022-06-03
Enamine	EN300-62410-0.05g	2-methoxy-5-trifluoromethanesulfonylaniline	780-90-5	95%	0.05g	$64.0	2023-04-20
Enamine	EN300-62410-0.1g	2-methoxy-5-trifluoromethanesulfonylaniline	780-90-5	95%	0.1g	$83.0	2023-04-20
Enamine	EN300-62410-0.25g	2-methoxy-5-trifluoromethanesulfonylaniline	780-90-5	95%	0.25g	$116.0	2023-04-20
Enamine	EN300-62410-0.5g	2-methoxy-5-trifluoromethanesulfonylaniline	780-90-5	95%	0.5g	$218.0	2023-04-20
Enamine	EN300-62410-1.0g	2-methoxy-5-trifluoromethanesulfonylaniline	780-90-5	95%	1.0g	$314.0	2023-04-20
Enamine	EN300-62410-2.5g	2-methoxy-5-trifluoromethanesulfonylaniline	780-90-5	95%	2.5g	$614.0	2023-04-20
Enamine	EN300-62410-5.0g	2-methoxy-5-trifluoromethanesulfonylaniline	780-90-5	95%	5.0g	$908.0	2023-04-20

2-Methoxy-5-trifluoromethanesulfonylaniline Related Literature

1. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
2. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
5. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Methoxy-5-trifluoromethanesulfonylaniline

Recent Advances in the Application of 2-Methoxy-5-trifluoromethanesulfonylaniline (CAS: 780-90-5) in Chemical Biology and Pharmaceutical Research

2-Methoxy-5-trifluoromethanesulfonylaniline (CAS: 780-90-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the design of novel therapeutic agents, owing to its unique chemical properties and reactivity. This research brief aims to provide an overview of the latest advancements in the application of this compound, focusing on its role in drug discovery and chemical biology.

One of the most notable applications of 2-Methoxy-5-trifluoromethanesulfonylaniline is its use as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated the efficacy of derivatives of this compound in inhibiting specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of potent inhibitors using 2-Methoxy-5-trifluoromethanesulfonylaniline as a core scaffold, showing promising results in preclinical models of breast cancer.

In addition to its role in oncology, this compound has also been explored in the context of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel sulfonamide derivatives incorporating 2-Methoxy-5-trifluoromethanesulfonylaniline, which exhibited significant activity against drug-resistant bacterial strains. The study emphasized the compound's potential in addressing the growing challenge of antibiotic resistance, a critical issue in global health.

Furthermore, advancements in synthetic methodologies have enabled more efficient and scalable production of 2-Methoxy-5-trifluoromethanesulfonylaniline, as highlighted in a 2022 publication in Organic Process Research & Development. The study presented a novel catalytic process that reduces the environmental impact of its synthesis while maintaining high yield and purity, aligning with the pharmaceutical industry's push toward greener chemistry.

Looking ahead, the versatility of 2-Methoxy-5-trifluoromethanesulfonylaniline continues to inspire innovative research. Ongoing studies are investigating its potential in neurodegenerative diseases and inflammatory disorders, with preliminary data suggesting its utility in modulating key biological pathways. As the field progresses, this compound is expected to remain a focal point in the development of next-generation therapeutics.